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  3. benzhydryl (6R,7R)-7-[(2-bromoacetyl)amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
benzhydryl (6R,7R)-7-[(2-bromoacetyl)amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate benzhydryl (6R,7R)-7-[(2-bromoacetyl)amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 108408-68-0
VCID: VC0018433
InChI: InChI=1S/C25H23BrN6O4S2/c1-31-25(28-29-30-31)38-14-17-13-37-23-19(27-18(33)12-26)22(34)32(23)20(17)24(35)36-21(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,19,21,23H,12-14H2,1H3,(H,27,33)/t19-,23-/m1/s1
SMILES: CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)CBr)SC2)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C25H23BrN6O4S2
Molecular Weight: 615.521

benzhydryl (6R,7R)-7-[(2-bromoacetyl)amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

CAS No.: 108408-68-0

Cat. No.: VC0018433

Molecular Formula: C25H23BrN6O4S2

Molecular Weight: 615.521

* For research use only. Not for human or veterinary use.

benzhydryl (6R,7R)-7-[(2-bromoacetyl)amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate - 108408-68-0

Specification

CAS No. 108408-68-0
Molecular Formula C25H23BrN6O4S2
Molecular Weight 615.521
IUPAC Name benzhydryl (6R,7R)-7-[(2-bromoacetyl)amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Standard InChI InChI=1S/C25H23BrN6O4S2/c1-31-25(28-29-30-31)38-14-17-13-37-23-19(27-18(33)12-26)22(34)32(23)20(17)24(35)36-21(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,19,21,23H,12-14H2,1H3,(H,27,33)/t19-,23-/m1/s1
Standard InChI Key ITTAERXHHMRCHU-AUSIDOKSSA-N
SMILES CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)CBr)SC2)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5

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